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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of the
Nickel-Curcumin complex. Curcumin, the active compound in turmeric, is known for its
therapeutic properties, which can be enhanced through complexation with metal ions like
nickel.[1] This guide synthesizes data from various scientific studies to present a detailed
analysis of the synthesis, structure, and characteristics of this complex, aimed at facilitating
further research and development.

Structural and Compositional Characteristics

The Nickel-Curcumin complex, often synthesized with a 1:2 metal-to-ligand stoichiometry,
involves curcumin acting as a bidentate ligand.[2][3] The complexation typically occurs through
the enolic hydroxyl group and the carbonyl group of curcumin, forming a stable six-membered
chelate ring with the Ni(ll) ion.[2][3]

Table 1: Structural and Molar Properties
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Property Value Reference(s)
Stoichiometry (Metal:Ligand) 1:2 [2]
Molecular Formula [Ni(C21H1906)2] [4]
Octahedral or Distorted Square
Geometry [5][6]
Planar

o Typically low, indicating non-
Molar Conductivity ) [71[8]
electrolytic nature

) 2.9-3.3 B.M. (suggesting
Magnetic Moment (ueff) ) [8]
paramagnetic nature)

Spectroscopic Properties

Spectroscopic analysis is crucial for confirming the formation and structure of the Nickel-

Curcumin complex.

Table 2: Spectroscopic Data
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. . Key Findings &
Spectroscopic Technique Reference(s)
Wavenumbers (cm~?)

- Broadening or disappearance
of the phenolic O-H band
(around 3500 cm~1) - Shift of
the C=0 stretching vibration
Infrared (IR) (around 1629 cm™1) to lower [2][9][10]
frequencies - Appearance of
new bands corresponding to
Ni-O vibrations (around 465-
565 cm™1)

- A broad absorption band in
the visible region (around 620
o i nm) is indicative of d-d
UV-Visible (UV-Vis) N ] o [11]
transitions in the Ni(ll) ion,
suggesting an octahedral

geometry.[11]

- The signal for the enolic
1H-NMR proton of curcumin disappears [2]

upon complexation.

Physicochemical and Thermal Properties

The physicochemical properties of the Nickel-Curcumin complex, such as solubility and thermal
stability, are critical for its potential applications.

Table 3: Physicochemical and Thermal Data
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Property Description Reference(s)

Generally insoluble in water
but soluble in polar organic
solvents like
N dimethylformamide (DMF) and
Solubility ) ) [12]
dimethyl sulfoxide (DMSO).[12]
The complexation can
sometimes improve solubility

compared to free curcumin.[12]

A melting point range of 196 to
199°C has been reported for a

Melting Point mixed ligand complex [5]
containing Nickel and

Curcumin.[5]

Thermogravimetric analysis
(TGA) shows that the complex
is thermally stable, with
decomposition occurring at
higher temperatures compared
Thermal Stability ] [2][13]
to free curcumin. The removal
of coordinated water
molecules is often observed at
temperatures above 150°C.

[13]

Cyclic voltammetry studies

have shown that a glassy

carbon electrode modified with
Electrochemical Properties a Nickel-Curcumin complex [12]

can act as an effective catalyst

for the oxidation of alcohols.

[12]

Experimental Protocols
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Synthesis of Nickel-Curcumin Complex

Objective: To synthesize the [Ni(Curcumin)z] complex.
Materials:

Curcumin

Nickel(ll) salt (e.g., Nickel Chloride or Nickel Acetate)

Ethanol

Sodium Hydroxide (NaOH) solution

Procedure:

Dissolve a specific molar amount of curcumin in ethanol.

e In a separate vessel, dissolve the Nickel(ll) salt in ethanol (or water, depending on the salt's
solubility).

o Slowly add the Nickel(ll) salt solution to the curcumin solution with constant stirring.

e Adjust the pH of the mixture to be slightly alkaline (around 8-9) by adding a dilute NaOH
solution dropwise. This facilitates the deprotonation of the enolic hydroxyl group of curcumin.

o Reflux the resulting mixture for a few hours. The formation of a precipitate indicates the
formation of the complex.

e Cool the mixture to room temperature.

« Filter the precipitate, wash it with ethanol and then with distilled water to remove any
unreacted starting materials.

Dry the resulting Nickel-Curcumin complex in a vacuum desiccator.

Characterization Techniques
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« Infrared (IR) Spectroscopy: The IR spectra of both curcumin and the synthesized Nickel-
Curcumin complex are recorded using KBr pellets. A comparison of the spectra is done to
identify the shifts in the characteristic peaks of the hydroxyl and carbonyl groups, and the
appearance of new metal-oxygen bonds, confirming complexation.

o UV-Visible (UV-Vis) Spectroscopy: The electronic absorption spectra of the complex
dissolved in a suitable solvent (e.g., DMF) are recorded. The presence of d-d transition
bands in the visible region is analyzed to infer the geometry of the complex.

¢ Molar Conductivity Measurement: The molar conductivity of the complex is measured in a
suitable solvent (like DMF) at a specific concentration (e.g., 103 M). Low molar conductivity
values suggest a non-electrolytic nature.

e Magnetic Susceptibility: The magnetic susceptibility of the solid complex is measured at
room temperature using a Gouy balance or a vibrating sample magnetometer. The effective
magnetic moment (ueff) is calculated to determine the number of unpaired electrons and
infer the geometry of the complex.

o Thermogravimetric Analysis (TGA): The thermal stability of the complex is studied by heating
a small sample at a constant rate in a controlled atmosphere (e.g., nitrogen). The weight loss
at different temperatures provides information about the decomposition pattern and the
presence of coordinated or lattice water molecules.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for the synthesis of the Nickel-Curcumin complex.
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Caption: Experimental workflow for the characterization of the Nickel-Curcumin complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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